Cas no 155966-83-9 (Benzamide, N-[2-(4-pyridinylthio)ethyl]-)

• Product Name: Benzamide, N-[2-(4-pyridinylthio)ethyl]-
• CAS No: 155966-83-9
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 1330576
• Update Time: 2024-08-18

Benzamide, N-[2-(4-pyridinylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(4-pyridinylthio)ethyl]-

• Inchi： 1S/C14H14N2OS/c17-14(12-4-2-1-3-5-12)16-10-11-18-13-6-8-15-9-7-13/h1-9H,10-11H2,(H,16,17)
• InChI Key： GDAVBRRQHKWXCJ-UHFFFAOYSA-N
• SMILES： C(NCCSC1C=CN=CC=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 258.08282

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 502.0±30.0 °C(Predicted)
• PSA: 41.99
• pka: 13.99±0.46(Predicted)